Cas no 82793-38-2 (Benzoic acid, 4-methoxy-3-propyl-)

82793-38-2 structure
Product name:Benzoic acid, 4-methoxy-3-propyl-
Benzoic acid, 4-methoxy-3-propyl- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-methoxy-3-propyl-
- 4-methoxy-3-propylbenzoic acid
- 82793-38-2
- DTXSID40593709
- SCHEMBL3547262
-
- Inchi: InChI=1S/C11H14O3/c1-3-4-8-7-9(11(12)13)5-6-10(8)14-2/h5-7H,3-4H2,1-2H3,(H,12,13)
- InChI Key: DMNAYXOCMDHRTI-UHFFFAOYSA-N
- SMILES: CCCC1=C(C=CC(=C1)C(=O)O)OC
Computed Properties
- Exact Mass: 194.094294304g/mol
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
- XLogP3: 3.1
Benzoic acid, 4-methoxy-3-propyl- Related Literature
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1. Book reviews
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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